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Compound of Interest

Compound Name: 4-tert-Butylphenoxyacetyl chloride

Cat. No.: B1297758 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for 4-tert-
Butylphenoxyacetyl chloride, designed for laboratory professionals. The following protocols

emphasize safety and compliance with standard chemical handling practices.

Immediate Safety and Hazard Information
4-tert-Butylphenoxyacetyl chloride is a corrosive liquid that causes severe skin burns and

eye damage.[1][2] It is highly reactive and reacts with water, often violently.[3][4] The vapor is

pungent and can cause respiratory irritation.[1][2] All handling and disposal procedures must be

conducted in a well-ventilated chemical fume hood while wearing appropriate Personal

Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use in a fume hood is mandatory. If exposure limits may be

exceeded, a NIOSH/MSHA approved respirator may be necessary.[1]
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The following table summarizes the key physical, chemical, and hazard data for 4-tert-
Butylphenoxyacetyl chloride.

Property Value Reference

Molecular Formula C₁₂H₁₅ClO₂ [2][3]

Molecular Weight 226.71 g/mol [2]

CAS Number 90734-55-7 [1][3][5]

Appearance Colorless Liquid [1][2]

Odor Pungent [1][2]

Boiling Point 130 - 132 °C (266 - 269.6 °F) [1]

Primary Hazards GHS05: Corrosive [2]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[2]

Signal Word Danger [2]

Experimental Protocol: Neutralization and Disposal
Acyl chlorides must be neutralized before disposal.[6] This procedure converts the reactive 4-
tert-Butylphenoxyacetyl chloride into less hazardous compounds (a carboxylate salt and an

alcohol) through a controlled reaction (hydrolysis/neutralization).

Objective:
To safely neutralize small quantities of 4-tert-Butylphenoxyacetyl chloride for subsequent

disposal as hazardous waste.

Materials:
4-tert-Butylphenoxyacetyl chloride waste

Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH), 5-10% aqueous solution

Isopropanol or Ethanol (optional, as a co-solvent)
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Large beaker (at least 10x the volume of the chloride waste)

Stir plate and magnetic stir bar

Ice bath

pH paper or pH meter

Appropriate hazardous waste container

Procedure:
Preparation:

Perform the entire procedure within a certified chemical fume hood.

Place a large beaker containing a magnetic stir bar on a stir plate inside an ice bath for

temperature control.[6]

Pour a 5-10% aqueous solution of sodium bicarbonate into the beaker. The volume should

be sufficient to neutralize the acyl chloride and the resulting HCl (a 10-fold excess is

recommended).

Neutralization:

Begin stirring the sodium bicarbonate solution at a moderate speed.

Using a pipette or dropping funnel, add the 4-tert-Butylphenoxyacetyl chloride waste to

the stirred basic solution very slowly and dropwise.[6] The reaction is exothermic and will

release gas (CO₂ if using bicarbonate); rapid addition can cause violent splashing and

boiling.[4][6]

Maintain the temperature of the reaction mixture below 25°C using the ice bath.[6]

After the addition is complete, allow the mixture to stir for at least one hour to ensure the

reaction is complete.

Verification:
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Cease stirring and check the pH of the aqueous solution using pH paper or a calibrated

pH meter.

The final pH should be between 6 and 8. If the solution is still acidic, slowly add more

sodium bicarbonate solution until the pH is neutral.

Final Disposal:

The neutralized solution contains 4-tert-butylphenoxyacetic acid sodium salt and sodium

chloride.

Transfer the final, neutralized solution to a properly labeled hazardous waste container.

Dispose of the container through your institution's approved waste disposal plant or

service.[1][2][7] Do not pour down the drain.[2]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the safe disposal of 4-tert-
Butylphenoxyacetyl chloride.
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Don Personal Protective Equipment
(Goggles, Face Shield, Gloves, Lab Coat)

Work in Chemical Fume Hood
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(Control Temperature & Rate)

Stir for 1 Hour Post-Addition

Verify Neutral pH (6-8)
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Click to download full resolution via product page

Caption: Disposal workflow for 4-tert-Butylphenoxyacetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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